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Introduction: 3-Methoxy-5-(2-phenylethyl)phenol, also known by its synonym

Dihydropinosylvin methyl ether, is a naturally occurring stilbenoid found in various plant

species, notably within the heartwood of Pinus species.[1][2] As a compound with potential

pharmacological applications, including antioxidant and antiviral activities, understanding its

preliminary toxicity is crucial for further development.[3] This technical guide synthesizes the

currently available, albeit limited, toxicity-related data for this compound, focusing on its known

hazard classifications and biological effects. Due to a scarcity of formal toxicological studies in

mammalian systems, this document emphasizes its well-documented nematicidal properties as

a primary indicator of its bioactivity.

Hazard Identification
While comprehensive toxicological studies are not publicly available, 3-Methoxy-5-(2-
phenylethyl)phenol has been classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The following table summarizes its hazard

statements and classifications.
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Hazardous to the aquatic

environment, long-term hazard
2

H411: Toxic to aquatic life with

long lasting effects

Data sourced from PubChem.

Nematicidal Activity: A Key Bioactivity
The most extensively documented bioactivity of 3-Methoxy-5-(2-phenylethyl)phenol is its

potent nematicidal effect against the pine wood nematode (Bursaphelenchus xylophilus).[4][5]

This activity highlights its potential as a natural pesticide and serves as a key indicator of its

toxic potential to certain organisms.

Experimental Protocol: Nematicidal Assay
The following protocol is based on studies investigating the nematicidal effects of Pinus strobus

callus extracts containing 3-Methoxy-5-(2-phenylethyl)phenol.[4][6]

1. Preparation of Test Solution:

Crude ethanol extracts from aged (Pinus strobus) calli are prepared.

The concentration of 3-Methoxy-5-(2-phenylethyl)phenol (DPME) and Pinosylvin

monomethyl ether (PME) in the extract is quantified, for instance, to 120 µg/ml DPME and

5.16 µg/ml PME.[4]

2. Nematode Culture and Inoculation:

Pine wood nematodes (Bursaphelenchus xylophilus) are cultured and harvested.

Approximately 50 adult and 80 juvenile nematodes are inoculated into each well of a 96-well

plate containing the test solution.[5]
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3. Incubation and Observation:

The 96-well plates are incubated for 24 hours at 25°C.[5]

Nematode immobilization is observed under a microscope.

4. Data Analysis:

The percentage of immobilized nematodes is calculated to determine the nematicidal activity.

Results have shown that a solution containing 120 µg/ml of DPME can lead to 100%

immobilization of adult and 66.7% immobilization of juvenile pine wood nematodes within 24

hours.[4]
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Nematicidal assay experimental workflow.

Other Reported Biological Activities
Beyond its nematicidal effects, 3-Methoxy-5-(2-phenylethyl)phenol has been noted for other

biological activities, which may inform its toxicological profile:

Antifungal and Antibacterial Properties: As a component of pine heartwood, it contributes to

the natural durability of the wood, suggesting fungitoxic properties.[1][2]
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Molecular Docking Studies: Research has shown that dihydropinosylvin methyl ether has the

potential to interact with human estrogen receptors, although the physiological implications

of this are not well understood.[3]

Conclusion and Future Directions
The current body of scientific literature on the toxicity of 3-Methoxy-5-(2-phenylethyl)phenol
is sparse, particularly concerning its effects on mammalian systems. The available data is

primarily limited to GHS hazard classifications and its well-documented nematicidal activity.

While these provide a preliminary indication of its bioactivity, they are insufficient for a

comprehensive safety assessment for drug development purposes.

Future research should prioritize standardized toxicological evaluations, including:

Acute and chronic toxicity studies in rodent models to determine LD50 values and identify

target organs.

Genotoxicity assays (e.g., Ames test, micronucleus assay) to assess its mutagenic potential.

In vitro cytotoxicity studies on various human cell lines to understand its cellular mechanisms

of toxicity.

Investigation of its metabolic pathways to identify potential toxic metabolites.

A thorough understanding of these toxicological endpoints is essential before 3-Methoxy-5-(2-
phenylethyl)phenol can be considered for any therapeutic application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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